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Compound of Interest

Compound Name: 1,1-Dimethyldiborane

Cat. No.: B095709 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Unsymmetrical

Dimethyldiborane

Introduction
Unsymmetrical dimethyldiborane, systematically named 1,1-dimethyldiborane, is an

organoboron compound with the chemical formula (CH₃)₂B(μ-H)₂BH₂.[1] It is a structural

isomer of the symmetrically substituted 1,2-dimethyldiborane.[2] As one of the several

methylated derivatives of diborane, its study provides insight into the nature of electron-

deficient bonding and the reactivity of alkylboranes.[1][3] This document serves as a

comprehensive technical guide on the core physical and chemical properties of 1,1-
dimethyldiborane, intended for researchers, scientists, and professionals in drug

development.

Physical Properties
1,1-dimethyldiborane is a colorless gas at standard temperature and pressure that ignites

spontaneously in air.[1] It is soluble in organic solvents such as ether, pentane, and

tetrahydrofuran.[1] A summary of its key physical and thermodynamic properties is presented

below.
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Property Value

Molar Mass 55.72 g·mol⁻¹[1]

Appearance Colorless gas[1]

Melting Point -150.2 °C (123.0 K)[1]

Boiling Point -4 °C (269 K)[1]

Dipole Moment 0.87 D[1]

Vapor Pressure Equation Log P = 7.363 - (1212/T)[2]

Table of Thermodynamic Properties
Property Value

Standard Enthalpy of Formation (ΔfH⦵₂₉₈,

liquid)
-31 kcal/mol[1]

Standard Enthalpy of Formation (ΔfH⦵₂₉₈, gas) -25 kcal/mol[1]

Heat of Vaporization 5.5 kcal/mol[1]

Molecular Structure and Spectroscopic Data
The structure of 1,1-dimethyldiborane consists of two boron atoms bridged by two hydrogen

atoms in a classic 3-center-2-electron bond configuration. One boron atom is bonded to two

terminal methyl groups, while the other is bonded to two terminal hydrogen atoms.[1]
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Molecular Structure of 1,1-Dimethyldiborane
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Caption: Molecular Structure of 1,1-Dimethyldiborane.

Spectroscopic Properties
Spectroscopic analysis is crucial for the identification and characterization of methylated

diboranes.

Spectroscopy Type Isomer Data Point

¹H NMR 1,1-Dimethyldiborane
Bridge Hydrogen Shift: 9.55

ppm[2]

¹H NMR 1,2-Dimethyldiborane
Bridge Hydrogen Shift: 9.73

ppm[2]

¹H NMR Diborane
Bridge Hydrogen Shift: 10.49

ppm[2]
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Chemical Properties and Reactivity
Stability and Isomerization
Methylboranes exhibit varying stability and a tendency to disproportionate. Methyldiborane

slowly disproportionates at -78.5 °C to form diborane and 1,1-dimethyldiborane.[1]

Symmetrically substituted 1,2-dimethyldiborane will slowly convert to the more stable 1,1-
dimethyldiborane upon standing.[1] Trimethyldiborane also disproportionates over a period of

weeks to produce 1,1-dimethyldiborane, among other products.[1]

Oxidation
Like all lower boranes, 1,1-dimethyldiborane is highly reactive towards oxygen and ignites

spontaneously in air.[1] Controlled, gentler oxidation at 80 °C leads to the formation of 2,5-

dimethyl-1,3,4-trioxadiboralane, a volatile liquid featuring a five-membered ring of two boron

and three oxygen atoms.[1] This reaction is believed to proceed through a

dimethylborylhydroperoxide intermediate.[1]
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Gentle Oxidation of 1,1-Dimethyldiborane

1,1-Dimethyldiborane
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Caption: Gentle oxidation pathway of 1,1-dimethyldiborane.

Hydrolysis
While specific studies on the hydrolysis of 1,1-dimethyldiborane are not detailed in the

provided results, analogous reactions of other methylboranes suggest a similar pathway.

Symmetrical dimethyldiborane hydrolyzes to form methylboronic acid.[2] It is therefore

expected that 1,1-dimethyldiborane would hydrolyze in water to yield a mixture of

methylboronic acid [CH₃B(OH)₂] and boric acid [B(OH)₃].

Experimental Protocols
Synthesis
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The pioneering work on methylboranes was conducted by H. I. Schlesinger and A. O. Walker in

the 1930s.[1] A common method for the preparation of a mixture of methyl-substituted

diboranes, including 1,1-dimethyldiborane, is the redistribution reaction between diborane

(B₂H₆) and trimethylborane (B(CH₃)₃).[1][3]

Protocol: Synthesis via Redistribution Reaction

Reactants: Gaseous diborane (B₂H₆) and trimethylborane (B(CH₃)₃).

Conditions: The reactants are mixed and allowed to equilibrate at room temperature. The

reaction results in a mixture of all possible methyl-substituted diboranes.

Products: The equilibrium mixture contains 1-methyldiborane, 1,1-dimethyldiborane, 1,2-

dimethyldiborane, trimethyldiborane, and tetramethyldiborane.[1]

Purification: The individual components are separated using techniques such as fractional

distillation or gas chromatography.
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Synthesis of Methylated Diboranes
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Caption: Synthesis of 1,1-dimethyldiborane via redistribution.
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Another reported synthesis involves the reaction of tetramethyl lead with diborane in a 1,2-

dimethoxyethane solvent at room temperature.[1]

Analysis and Separation
Gas chromatography is an effective method for the separation and quantitative determination of

methyl boranes in a mixture.[1][2] The elution order is dependent on the degree of methylation

and the substitution pattern.

Protocol: Gas Chromatography of Methylated Diboranes

Apparatus: A standard gas chromatograph.

Sample: The gaseous mixture resulting from the synthesis reaction.

Procedure: The sample is injected into the chromatograph. The components are separated

based on their volatility and interaction with the stationary phase.

Elution Order: The compounds typically elute in the following order:

1. Diborane

2. Monomethyldiborane

3. Trimethylborane

4. 1,1-Dimethyldiborane[1][2]

5. 1,2-Dimethyldiborane[1][2]

6. Trimethyldiborane

7. Tetramethyldiborane[1][2]

Conclusion
Unsymmetrical (1,1)-dimethyldiborane is a fundamental organoboron compound with distinct

physical and chemical properties. Its formation through redistribution reactions, its higher

stability relative to its 1,2-isomer, and its reactivity towards oxygen highlight its significance in
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the broader chemistry of boranes. The detailed protocols for its synthesis and analysis provide

a framework for its further study and potential application in various fields of chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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